Cas no 2462-51-3 (Alanine,3-[(aminoiminomethyl)amino]-)

• Product Name: Alanine,3-[(aminoiminomethyl)amino]-
• CAS No: 2462-51-3
• MF: C₄H₁₀N₄O₂
• MW: 146.147799968719
• CID: 271318
• PubChem ID: 160635
• Update Time: 2025-04-19

Alanine,3-[(aminoiminomethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Alanine,3-[(aminoiminomethyl)amino]-
• 3-((Aminoiminomethyl)amino)alanine
• 3-Carbamimidamidoalanine
• l-alpha-amino-beta-guanidinopropionic acid
• NCGC00014777
• Amino-guanidinopropionate
• AKOS006238136
• Q27460834
• 14191-91-4
• beta-guanidino-L-alanine
• alpha-Amino-beta-guanidinopropionic acid
• 3-carbamimidamido-L-alanine
• 3-guanidino-L-alanine
• 2-Amino-3-guanidino-propionic acid
• dinor-L-arginine
• CCG-38325
• SCHEMBL574087
• DTXSID20179363
• NCIStruc2_000269
• NCIStruc1_000284
• CHEBI:136680
• 2462-51-3
• 3-((Aminoiminomethyl)amino)-L-alanine
• NCGC00097878-01
• (s)-2-amino-3-guanidinopropionic acid
• NCGC00014777-02
• NSC-334940
• NCI334940
• CHEMBL20667
• L-Alanine, 3-((aminoiminomethyl)amino)-
• L-2-amino-3-guanidinopropionic acid

• MDL： MFCD00069181
• Inchi： 1S/C4H10N4O2/c5-2(3(9)10)1-8-4(6)7/h2H,1,5H2,(H,9,10)(H4,6,7,8)/t2-/m0/s1
• InChI Key： XNBJHKABANTVCP-REOHCLBHSA-N
• SMILES： OC([C@H](C/N=C(\N)/N)N)=O

Computed Properties

• Exact Mass: 146.0805
• Monoisotopic Mass: 146.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -4.9
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 127.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives